methyl (3,5-dimethyl-1H-pyrazol-4-yl)acetate

• IUPAC Name: methyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate
• InChI: InChI=1S/C8H12N2O2/c1-5-7(4-8(11)12-3)6(2)10-9-5/h4H2,1-3H3,(H,9,10)
• InChI Key: WHKGHOQWAPGILZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CC(=O)OC
• Molecular Formula: C8H12N2O2
• DSSTOX Substance ID: DTXSID70427922
• Molecular Weight: 168.19 g/mol
• CAS No.: 56699-23-1

Description

Methyl (3,5-dimethyl-1H-pyrazol-4-yl)acetate is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Structural and Spectral Investigations

Research has focused on the experimental and theoretical studies of pyrazole derivatives, highlighting their importance in understanding molecular structures and electronic properties. For instance, studies on pyrazole-4-carboxylic acid derivatives reveal insights into their structural, spectral, and theoretical aspects, aiding in the design of molecules with desired physical and chemical properties (S. Viveka et al., 2016).

Corrosion Inhibition

Methyl (3,5-dimethyl-1H-pyrazol-4-yl)acetate derivatives have been synthesized and evaluated for their effectiveness as corrosion inhibitors. These compounds have shown significant potential in protecting metals against corrosion, especially in acidic environments, offering a cost-effective and efficient solution for extending the lifespan of metal components (N. Missoum et al., 2013).

Antitumor Activity

The development of novel silver complexes using ester derivatives of bis(pyrazol-1-yl)acetate ligands has demonstrated significant in vitro antitumor activity. These complexes have shown promise as chemotherapeutic tools, especially in the management of small-cell lung carcinoma (SCLC), highlighting the potential of pyrazole derivatives in the development of new cancer treatments (M. Pellei et al., 2023).

Chemical Synthesis

Pyrazole derivatives serve as key intermediates and reagents in the synthesis of various heterocyclic compounds. Their applications in chemical synthesis include the construction of complex molecules, such as pyrazolo[4,3-c]pyridines, which are of interest in pharmaceutical research and development (M. A. Prezent et al., 2016).

Catalytic Applications

The coordination chemistry and catalytic applications of pyrazole-based ligands have been explored, demonstrating their utility in various catalytic processes. These studies provide insights into the design of new catalysts with improved efficiency and selectivity for specific reactions, contributing to the advancement of green chemistry and sustainable industrial processes (Holger Willms et al., 2009).